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Compound of Interest

Compound Name: DSPE-alkyne

Cat. No.: B13707598

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal information for 1,2-distearoyl-sn-

glycero-3-phosphoethanolamine-N-[alkyne(polyethylene glycol)] (DSPE-alkyne). The following

procedural steps are designed to ensure the safe management of this compound in a

laboratory setting, thereby building a foundation of trust and safety in your research endeavors.

DSPE-alkyne is a phospholipid-PEG conjugate commonly utilized in the formulation of

nanoparticles for drug delivery research.[1][2] It is typically supplied as a white to off-white solid

powder or chunk and should be handled with care to prevent potential health hazards.[3]

Physical and Chemical Properties
A summary of the key physical and chemical characteristics of DSPE-alkyne is provided below.

This information is crucial for safe handling and storage.
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Property Description Source

Appearance
White to off-white solid powder

or chunk.
[3]

Storage Temperature
Long-term storage at -20°C is

recommended.
[1][2]

Shipping Condition

Typically shipped at ambient

temperature as a non-

hazardous chemical.

[3]

Solubility

Soluble in solvents such as

DMSO, dichloromethane,

chloroform, acetone, and DMF.

[3]

Stability

Stable for several weeks

during ordinary shipping. For

long-term stability, store in a

dry, dark environment.

[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling DSPE-alkyne to

minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to protect

against direct skin contact.[4]

Eye Protection
Safety goggles or glasses with

side shields

Essential for protecting eyes

from potential splashes or

airborne particles.[5]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect clothing and

skin from contamination.[4]

Respiratory Protection
NIOSH-certified N95 or N100

respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.[6]

Foot Protection Closed-toe shoes

Required in a laboratory

setting to protect feet from

spills and falling objects.[7]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling, use, and disposal of DSPE-
alkyne.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product label matches the order specifications.

Storage: Store the container in a designated, well-ventilated, and dry area at the

recommended temperature of -20°C.[1][2] Keep the container tightly sealed to prevent

contamination and degradation.
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Handling and Use
Preparation: Before handling, ensure that the designated work area (preferably a certified

chemical fume hood) is clean and uncluttered.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.

Weighing: When weighing the powdered DSPE-alkyne, perform the task within a chemical

fume hood or a ventilated balance enclosure to minimize the risk of inhalation.

Dissolving: When preparing solutions, add the solvent to the DSPE-alkyne powder slowly to

avoid splashing.

Spill Management: In the event of a spill, immediately alert personnel in the vicinity. For small

powder spills, gently cover with a damp paper towel to prevent the powder from becoming

airborne, then wipe the area clean. For larger spills, follow your institution's hazardous

material spill response protocol.

Disposal Plan
Waste Segregation: All materials contaminated with DSPE-alkyne, including gloves, wipes,

and pipette tips, should be considered chemical waste.[8]

Waste Collection: Collect all DSPE-alkyne waste in a designated, clearly labeled, and

sealed hazardous waste container.[9]

Disposal: Dispose of the hazardous waste container through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.[10] Do not

dispose of DSPE-alkyne or its waste down the drain.[9]

Experimental Workflow for Handling DSPE-Alkyne
The following diagram illustrates the logical workflow for the safe handling of DSPE-alkyne
from receipt to disposal.
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DSPE-Alkyne Handling Workflow
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Caption: Workflow for the safe handling of DSPE-alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13707598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

